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Cat. No.: B097943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium(III) trifluoride trihydrate (CrF₃·3H₂O) is an inorganic compound that presents as a

green crystalline solid.[1][2][3] As a hydrated form of chromium(III) fluoride, it exhibits distinct

chemical and physical properties that make it a compound of interest in various scientific fields.

Its applications range from catalysis in organic synthesis and materials science to potential

uses in drug formulation.[2][4][5][6] This technical guide provides an in-depth overview of the

core chemical properties, experimental protocols, and potential applications of Chromium(III)

trifluoride trihydrate, tailored for a scientific audience engaged in research and development.

Core Chemical and Physical Properties
The fundamental properties of Chromium(III) trifluoride trihydrate are summarized below. These

quantitative data are essential for laboratory handling, experimental design, and safety

considerations.
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Property Value References

Chemical Formula CrF₃·3H₂O [7][8][9]

Molecular Weight 163.037 g/mol [2][8]

Appearance
Green or green-blue crystalline

solid/powder
[1][3][7]

Odor Odorless [7][10]

Density
2.2 g/cm³ (approx. 2.1 - 2.15

g/cm³)
[1][2][3][7]

Melting Point Decomposes before melting [7]

Solubility in Water Sparingly or slightly soluble [1][2][7]

Solubility in other Solvents
Insoluble in alcohols; Soluble

in HCl and HF
[1][2][3]

Stability
Stable under normal

conditions; Hygroscopic
[7][10][11]

Chromium Oxidation State +3 [5][7]

Structural and Spectroscopic Characterization
Crystal Structure
The crystal structure of green Chromium(III) trifluoride trihydrate has been determined through

X-ray diffraction.[12] The chromium(III) ion is at the center of an octahedral coordination

environment. In the trihydrate, the coordination sphere consists of a mix of fluoride ions and

water molecules, forming the neutral complex fac-[CrF₃(H₂O)₃].[13] This indicates that three

fluoride ions and three water molecules are bound directly to the chromium center, occupying

the faces of the octahedron.[13] The compound belongs to the rhombohedral crystal system.

[12] The arrangement and hydrogen bonding between the coordinated water molecules and

fluoride ions are critical to the stability of the crystal lattice.[13]

Spectroscopic Analysis
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Spectroscopic methods such as Fourier Transform Infrared (FTIR) and Raman spectroscopy

are essential for characterizing Chromium(III) trifluoride trihydrate. While detailed spectra are

not widely published, these techniques are used to confirm the presence of coordinated water

molecules through their characteristic vibrational modes (stretching and bending) and to

identify the Cr-F bonds.[14][15]

Reactivity and Stability
Chromium(III) trifluoride trihydrate is stable under standard temperature and pressure but is

hygroscopic, meaning it readily absorbs moisture from the air.[7][10][11] It should be stored in a

tightly sealed container in a cool, dry place.[7][16]

The compound is reactive with strong acids and bases.[7] Contact with acids can liberate toxic

hydrogen fluoride gas.[10] It may also react slowly with water to form hydrofluoric acid.[17]

Thermally, the trihydrate is less stable than its anhydrous form. Upon heating, it decomposes

before it can reach a melting point.[7] Thermal decomposition studies, often employing

techniques like Thermogravimetric Analysis (TGA), are used to determine the temperatures at

which the water molecules are lost.

Experimental Protocols
Synthesis of Chromium(III) Fluoride Hydrate
A common laboratory method for the synthesis of chromium(III) fluoride hydrate involves the

reaction of a chromium(III) source with hydrofluoric acid.[1][2]

Objective: To synthesize green Chromium(III) fluoride hydrate. Materials: Chromium(III) oxide

hydrate (or Chromium(III) hydroxide), hydrofluoric acid (HF) (aqueous solution, typically 40-

48%), distilled water, reaction vessel (Teflon or other HF-resistant material), heating source,

filtration apparatus. Protocol:

In a fume hood, carefully add a stoichiometric amount of chromium(III) oxide hydrate to a

heated aqueous solution of hydrofluoric acid in an HF-resistant beaker.

Stir the mixture continuously. The chromium(III) oxide hydrate will dissolve in the hot acid.[1]

Once the solid is fully dissolved, allow the solution to cool slowly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/24884256
https://www.researchgate.net/publication/215908004_Fourier_transform_infrared_and_Raman_spectra_of_the_green_chromiumIII_chloride_hexahydrate
https://www.boulingchem.com/products/fluoride/chromium-3-trifluoride-trihydrate.html
https://www.fishersci.com/store/msds?partNumber=AA12339A1&productDescription=CHRM%28III%29+FLUORIDE+HYDRATE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.noahchemicals.com/product/chromium-iii-fluoride-hydrate-99-pure-100-mesh-chromium-trifluoride-hydrate-crf%E2%82%83-xh%E2%82%82o/
https://www.boulingchem.com/products/fluoride/chromium-3-trifluoride-trihydrate.html
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Chromium(III)%20fluoride.pdf
https://www.boulingchem.com/products/fluoride/chromium-3-trifluoride-trihydrate.html
https://www.fishersci.com/store/msds?partNumber=AA12339A1&productDescription=CHRM%28III%29+FLUORIDE+HYDRATE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH404
https://www.boulingchem.com/products/fluoride/chromium-3-trifluoride-trihydrate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230982.htm
https://en.wikipedia.org/wiki/Chromium(III)_fluoride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230982.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Green crystals of chromium(III) fluoride hydrate will precipitate from the solution.[1]

Collect the crystals by filtration.

Wash the crystals with a small amount of cold distilled water and allow them to dry in a

desiccator.

Diagram 1: Synthesis Workflow for CrF₃·xH₂O

Reactants:
Chromium(III) Oxide Hydrate

+ Hydrofluoric Acid

Process:
Dissolve in hot aqueous HF

Crystallization:
Cool solution to precipitate

Product:
Green CrF₃·xH₂O Crystals

Click to download full resolution via product page

Caption: Synthesis Workflow for CrF₃·xH₂O.

Thermal Decomposition Analysis Workflow
The thermal stability and decomposition pathway of hydrates are critical parameters.

Thermogravimetric Analysis (TGA) is the standard method for this investigation.
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Diagram 2: TGA Experimental Workflow
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Caption: TGA Experimental Workflow.

Applications in Research and Drug Development
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While traditionally used in textile dyeing and as a corrosion inhibitor, the properties of

Chromium(III) trifluoride and its hydrates are relevant to modern research.[1][2]

Catalysis: It serves as a catalyst for the fluorination of chlorocarbons and in other organic

synthesis reactions.[2][4]

Materials Science: The compound is used in developing advanced materials, such as

specialty ceramics and coatings, due to its thermal and chemical stability.[4][6]

Pharmaceuticals: There is emerging interest in its potential use in drug formulation and

delivery systems.[4] While specific pathways are not yet elucidated, its properties could be

leveraged to enhance the bioavailability or stability of therapeutic agents. As a trivalent

chromium compound, it is related to an essential trace mineral, though its safety profile in

formulations requires rigorous investigation.[18]

Diagram 3: Conceptual Role in Drug Delivery

CrF₃·3H₂O
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Inclusion into
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Caption: Conceptual Role in Drug Delivery.
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Safety and Handling
Chromium(III) trifluoride trihydrate is a hazardous substance that requires careful handling.

Hazards: It is harmful if swallowed, inhaled, or in contact with skin.[8][10][19] It is classified

as causing severe skin burns and serious eye damage.[8][10][19][20] It may also cause

respiratory irritation.[10]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, safety

goggles, and face shield when handling.[10][16] Use a NIOSH/MSHA approved respirator if

dust is generated.[10][19]

Storage: Store locked up in a cool, dry, and well-ventilated area.[10][16] Keep containers

tightly closed. Store separately from incompatible materials such as strong acids and

oxidizing agents.[10][19]

First Aid: In case of contact with eyes or skin, rinse immediately and cautiously with plenty of

water for at least 15 minutes and seek immediate medical attention.[10] If inhaled, move the

person to fresh air.[16] If swallowed, rinse mouth and do NOT induce vomiting; call a poison

center or doctor immediately.[10][16]

Conclusion
Chromium(III) trifluoride trihydrate is a well-defined inorganic compound with a distinct set of

chemical and physical properties. Its octahedral structure, reactivity with acids, and thermal

decomposition characteristics are key to its behavior. For researchers and drug development

professionals, while its primary applications have been industrial, its potential role in catalysis

and as a component in advanced materials, including pharmaceutical formulations, warrants

further investigation. Strict adherence to safety protocols is mandatory when working with this

corrosive and toxic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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